Cas no 204758-55-4 (Ethyl 2-[(pyridin-4-yl)amino]acetate)

• Product Name: Ethyl 2-[(pyridin-4-yl)amino]acetate
• CAS No: 204758-55-4
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6189565
• PubChem ID: 23168912
• Update Time: 2025-06-22

Ethyl 2-[(pyridin-4-yl)amino]acetate Chemical and Physical Properties

Names and Identifiers

• 204758-55-4
• EN300-6405124
• SCHEMBL7362026
• ethyl 2-[(pyridin-4-yl)amino]acetate
• Ethyl 2-[(pyridin-4-yl)amino]acetate

• Inchi： 1S/C9H12N2O2/c1-2-13-9(12)7-11-8-3-5-10-6-4-8/h3-6H,2,7H2,1H3,(H,10,11)
• InChI Key： DXAFAPLFQXJKPL-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-[(pyridin-4-yl)amino]acetate

Ethyl 2-[(pyridin-4-yl)amino]acetate: A Comprehensive Overview

Ethyl 2-[(pyridin-4-yl)amino]acetate, with the CAS number 204758-55-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with an ethyl ester group, making it a versatile molecule for various applications. Recent studies have highlighted its potential in drug design, particularly in the development of bioactive compounds with therapeutic properties.

The molecular structure of Ethyl 2-[(pyridin-4-yl)amino]acetate consists of a pyridine ring substituted at the 4-position with an amino group, which is further connected to an ethyl ester moiety. This configuration imparts the molecule with distinct electronic and steric properties, enabling it to participate in various chemical reactions and interactions. The compound's solubility and stability have been extensively studied, revealing its suitability for use in both laboratory settings and industrial applications.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the synthesis of Ethyl 2-[(pyridin-4-yl)amino]acetate. Researchers have explored various pathways, including nucleophilic substitution and condensation reactions, to optimize the synthesis process. These methods not only enhance the yield but also ensure the purity of the final product, making it more accessible for large-scale production.

In terms of applications, Ethyl 2-[(pyridin-4-yl)amino]acetate has shown promise in the pharmaceutical industry. Its ability to act as a precursor for more complex molecules has made it a valuable intermediate in drug synthesis. For instance, studies have demonstrated its potential as a building block for anti-inflammatory agents and antiviral drugs. Additionally, its role in catalytic processes has been explored, highlighting its utility in asymmetric synthesis and other advanced chemical transformations.

The biological activity of Ethyl 2-[(pyridin-4-yl)amino]acetate has been a focal point of recent research. Preclinical studies have revealed its ability to modulate key cellular pathways, suggesting its potential as a therapeutic agent. Furthermore, investigations into its pharmacokinetic properties have provided insights into its absorption, distribution, metabolism, and excretion profiles, which are critical for drug development.

In conclusion, Ethyl 2-[(pyridin-4-yl)amino]acetate (CAS No: 204758-55-4) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry and pharmacology.